Cas no 91-29-2 (2-N-(4-Aminophenyl)amino-5-nitrobenzenesulphonic Acid)

• Product Name: 2-N-(4-Aminophenyl)amino-5-nitrobenzenesulphonic Acid
• CAS No: 91-29-2
• MF: C₁₂H₁₁N₃O₅S
• MW: 309.297841310501
• CID: 34596
• PubChem ID: 3265240
• Update Time: 2024-10-26

2-N-(4-Aminophenyl)amino-5-nitrobenzenesulphonic Acid Chemical and Physical Properties

Names and Identifiers

• 2-((4-Aminophenyl)amino)-5-nitrobenzenesulfonic acid
• 4'-Amino-4-nitrodiphenylamine-2-sulfonic acid
• 2-(4-Aminoanilino)-5-nitrobenzenesulphonic acid
• 4 NADAPSA (NITRO PARA PARA ACID)
• 4-Amino-4-Nitro-2-Sulfodiphenylamine
• 4-AMINO-4'-NITRODIPHENYLAMINE-2'-SULFONIC ACID
• 4'-AMINO-4-NITRODIPHENYLAMINO-2-SULFONIC ACID
• 4-Nitro-4'-amino-2-sulfodiphenylamine
• 4-Nitro-4-aminodiphenylamine-2-sulfonate
• 4-nitro-4'-aminodiphenylamine-2-sulfonic acid
• Aminoaniline nitrobenzenesulphonic acid
• EINECS 307-605-1
• AC-12054
• NSC-5534
• 91-29-2
• DTXSID1059020
• NSC5534
• 2-(4-aminoanilino)-5-nitrobenzenesulfonic acid
• 2-((4-Aminophenyl)amino)-5-nitrobenzenesulfonicacid
• 95193-74-1
• Benzenesulphonic acid, 2-(p-aminoanilino)-5-nitro-
• Benzenesulfonic acid, 2-((4-aminophenyl)amino)-5-nitro-, diazotized, coupled with 5,5'-oxybis(1,3-benzenediol), sodium salt
• SCHEMBL2032113
• SR-01000198500
• 2-(p-Aminoanilino)-5-nitrobenzenesulphonic acid
• Benzenesulfonic acid, 2-[(4-aminophenyl)amino]-5-nitro-
• 4'-Amino-4-nitro-diphenylamine-2-sulfonic acid
• Cambridge id 5209247
• UNII-F9C9UR6E7L
• NSC 5534
• Benzenesulfonic acid, 2-((4-aminophenyl)amino)-5-nitro-
• 2-(4-aminoanilino)-5-nitrobenzensulfonsyre
• AKOS015960705
• 97675-34-8
• FT-0617515
• CBDivE_016101
• EINECS 202-057-9
• F9C9UR6E7L
• Aniline Nitro Nerol Acid
• 2-(4-aminophenylamino)-5-nitrobenzenesulfonic acid
• 2-(p-Aminoanilino)-5-nitrobenzenesulfonic acid
• W-100312
• 2-[(4-AMINOPHENYL)AMINO]-5-NITROBENZENESULFONIC ACID
• SR-01000198500-1
• EINECS 305-888-6
• Benzenesulphonic acid, 2-((4-aminophenyl)amino)-5-nitro-
• 2-[(4-Aminophenyl)amino]-5-nitrobenzenesulphonic acid
• Benzenesulfonic acid, 2-[(4-aminophenyl)amino]-5-nitro-, diazotized, coupled with 5,5'-oxybis[1,3-benzenediol], sodium salt
• Benzenesulfonic acid, 2-(p-aminoanilino)-5-nitro-
• 2-[(4-Aminophenyl)amino]-5-nitrobenzenesulfonic acid (ACI)
• Benzenesulfonic acid, 2-(p-aminoanilino)-5-nitro- (6CI, 8CI)
• 4-Amino-4′-nitro-1,1′-diphenylamine-2′-sulfonic acid
• 4-Amino-4′-nitrodiphenylamine-2′-sulfonic acid
• 4-Nitro-4′-amino-2-sulfodiphenylamine
• 4′-Amino-4-nitrodiphenylamine-2-sulfonic acid
• 2-[N-(4-Aminophenyl)]amino-5-nitrobenzenesulphonic Acid
• GSITZZUEHIPPMH-UHFFFAOYSA-N
• NS00039393
• 2-N-(4-Aminophenyl)amino-5-nitrobenzenesulphonic Acid

• MDL： MFCD00035932
• Inchi： 1S/C12H11N3O5S/c13-8-1-3-9(4-2-8)14-11-6-5-10(15(16)17)7-12(11)21(18,19)20/h1-7,14H,13H2,(H,18,19,20)
• InChI Key： GSITZZUEHIPPMH-UHFFFAOYSA-N
• SMILES： S(O)(=O)(C1=C(NC2C=CC(N)=CC=2)C=CC(N(=O)=O)=C1)=O

Computed Properties

• Exact Mass: 309.04200
• Monoisotopic Mass: 309.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9
• Topological Polar Surface Area: 147A^2

Experimental Properties

• Density: 1.607
• Refractive Index: 1.709
• PSA: 146.62000
• LogP: 4.42550

2-N-(4-Aminophenyl)amino-5-nitrobenzenesulphonic Acid Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives